REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH3:9])[cH:4][c:5]([NH2:6])[cH:7][cH:8]1.[CH3:17][C:18](=[O:19])[OH:20].[O:10]=[C:11]1[O:12][C:13](=[O:14])[CH:15]=[CH:16]1>>[Br:1][c:2]1[c:3]([CH3:9])[cH:4][c:5]([N:6]2[C:11](=[O:10])[CH:16]=[CH:15][C:13]2=[O:12])[cH:7][cH:8]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(N)ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1C=CC(=O)O1
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Name
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Type
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product
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Smiles
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Cc1cc(N2C(=O)C=CC2=O)ccc1Br
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |